1-(1-Chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane

• CAS No.: 61764-69-0
• Molecular Formula: C8H16ClNO3Si
• Molecular Weight: 237.75 g/mol
• IUPAC Name: 1-(1-chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• InChI: InChI=1S/C8H16ClNO3Si/c1-8(9)14-11-5-2-10(3-6-12-14)4-7-13-14/h8H,2-7H2,1H3
• InChI Key: KFOFSNRZHCHERN-UHFFFAOYSA-N
• Canonical SMILES: CC([Si]12OCCN(CCO1)CCO2)Cl

Description

1-(1-Chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[333]undecane is a unique organosilicon compound characterized by its bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane typically involves the reaction of a chloromethyl precursor with a silabicyclo compound under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The specific reaction conditions, such as temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and isolation of the product using techniques like distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions

1-(1-Chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

Addition Reactions: The compound can participate in addition reactions with alkenes or alkynes.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, oxidizing agents, and reducing agents. The reactions are typically carried out under controlled conditions, such as specific temperatures and solvents, to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation reactions may produce oxidized forms of the compound .

Scientific Research Applications

1-(1-Chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of other organosilicon compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications, such as drug delivery systems.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of 1-(1-Chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane involves its interaction with specific molecular targets and pathways. The compound may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-(1-Chloroethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane include:

• 1-(Chloromethyl)-2,6,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• Bicyclo[3.3.3]undecane derivatives

Uniqueness

The uniqueness of this compound lies in its specific bicyclic structure and the presence of the 1-chloroethyl group. This structural feature imparts distinct chemical and physical properties, making it valuable for various applications .